Cas no 957035-19-7 (6-Bromoimidazo1,2-apyridine hydrochloride)

• Product Name: 6-Bromoimidazo1,2-apyridine hydrochloride
• CAS No: 957035-19-7
• MF: C₇H₆BrClN₂
• MW: 233.492939472198
• MDL: MFCD09475874
• CID: 802711
• PubChem ID: 44118567
• Update Time: 2025-10-29

6-Bromoimidazo1,2-apyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromoimidazo[1,2-a]pyridine hydrochloride
• 6-Bromoimidazo[1,2-a]pyridine, HCl
• Imidazo[1,2-a]pyridine,6-bromo-, hydrochloride (1:1)
• 6-bromoimidazo[1,2-a]pyridine;hydrochloride
• 957035-19-7
• MFCD09475874
• E90216
• 6-Bromoimidazo[1,2-a]pyridine,hydrochloride
• 6-Bromoimidazo[1,2-a]pyridine, hydrochloride
• CS-0196119
• 6-Bromoimidazo[1,2-a]pyridine HCl
• BS-33374
• AKOS015892408
• 6-Bromoimidazo[1,2-a]pyridine--hydrogen chloride (1/1)
• DTXSID80656887
• 6-Bromoimidazo[1,2-a]pyridinehydrochloride
• 6-Bromoimidazo1,2-apyridine hydrochloride

• MDL： MFCD09475874
• Inchi： 1S/C7H5BrN2.ClH/c8-6-1-2-7-9-3-4-10(7)5-6;/h1-5H;1H
• InChI Key： DTZWDZLYLZJYEW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC=CN2C=1.Cl

Computed Properties

• Exact Mass: 231.94000
• Monoisotopic Mass: 231.94029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 2.89880

Additional information on 6-Bromoimidazo1,2-apyridine hydrochloride

Introduction to 6-Bromoimidazo[1,2-a]pyridine Hydrochloride (CAS No. 957035-19-7)

6-Bromoimidazo[1,2-a]pyridine hydrochloride (CAS No. 957035-19-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 6-Bromoimidazo[1,2-a]pyridine hydrochloride consists of a brominated imidazopyridine core, which is a key feature contributing to its pharmacological profile. The bromine substituent at the 6-position enhances the compound's lipophilicity and stability, making it an attractive candidate for drug development. The hydrochloride salt form ensures good solubility in aqueous media, facilitating its use in various biological assays and preclinical studies.

Recent research has highlighted the potential of 6-Bromoimidazo[1,2-a]pyridine hydrochloride in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-Bromoimidazo[1,2-a]pyridine hydrochloride has shown significant anti-cancer activity. A study conducted by a team of researchers at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in various types of cancer.

The neuroprotective effects of 6-Bromoimidazo[1,2-a]pyridine hydrochloride have also been explored in preclinical models of neurodegenerative diseases. Research published in the journal Neuropharmacology indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as β-amyloid and α-synuclein. These findings suggest that 6-Bromoimidazo[1,2-a]pyridine hydrochloride may have therapeutic potential in conditions like Alzheimer's disease and Parkinson's disease.

To further understand the pharmacological profile of 6-Bromoimidazo[1,2-a]pyridine hydrochloride, extensive structure-activity relationship (SAR) studies have been conducted. These studies have identified key structural modifications that can enhance the compound's potency and selectivity while minimizing off-target effects. For example, substituting different halogens or functional groups at various positions on the imidazopyridine core can significantly alter its biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Bromoimidazo[1,2-a]pyridine hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 6-Bromoimidazo[1,2-a]pyridine hydrochloride (CAS No. 957035-19-7) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.